Cas no 793727-53-4 (4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 793727-53-4
• MF: C₁₆H₁₉F₃N₄S
• MW: 356.409072160721
• CID: 3107651
• PubChem ID: 2565946
• Update Time: 2025-10-17

4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-cyclohexyl-5-({[3-(trifluoromethyl)phenyl]amino}methyl)-4H-1,2,4-triazole -3-thiol
• 4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol
• MLS000807255
• 4-cyclohexyl-5-({[3-(trifluoromethyl)phenyl]amino}methyl)-4H-1,2,4-triazole-3-thiol
• CS-0356073
• AKOS001085377
• SMR000376318
• EN300-11380
• 793727-53-4
• 4-Cyclohexyl-5-(((3-(trifluoromethyl)phenyl)amino)methyl)-4h-1,2,4-triazole-3-thiol
• 4-cyclohexyl-3-[[3-(trifluoromethyl)anilino]methyl]-1H-1,2,4-triazole-5-thione
• CHEMBL1447883
• HMS2681L12
• Z57044223

• Inchi： 1S/C16H19F3N4S/c17-16(18,19)11-5-4-6-12(9-11)20-10-14-21-22-15(24)23(14)13-7-2-1-3-8-13/h4-6,9,13,20H,1-3,7-8,10H2,(H,22,24)
• InChI Key： FXZFKGDBRDZYRV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CNC2C=CC=C(C(F)(F)F)C=2)N1C1CCCCC1

Computed Properties

• Exact Mass: 356.12825228Da
• Monoisotopic Mass: 356.12825228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol

4-Cyclohexyl-5-({3-(Trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol (CAS No. 793727-53-4): A Comprehensive Overview

4-Cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol (CAS No. 793727-53-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and antiviral activities. The presence of a cyclohexyl group and a trifluoromethylphenylamino moiety in its structure adds to its complexity and enhances its potential therapeutic applications.

The chemical structure of 4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol is characterized by a central triazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms and three carbon atoms. The triazole ring is substituted with a cyclohexyl group at the 4-position and a {3-(trifluoromethyl)phenylamino}methyl group at the 5-position. The thiol group (-SH) at the 3-position of the triazole ring further contributes to its reactivity and biological activity.

Recent studies have highlighted the potential of 4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol in various therapeutic areas. One of the key areas of interest is its antifungal activity. Triazoles are well-known for their ability to inhibit fungal enzymes, particularly lanosterol 14α-demethylase, which is crucial for the synthesis of ergosterol in fungal cell membranes. The presence of the cyclohexyl and trifluoromethylphenylamino groups in this compound may enhance its binding affinity to these enzymes, making it a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, 4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol has also shown potential as an antibacterial agent. Research has demonstrated that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The thiol group in the structure may play a crucial role in disrupting bacterial cell membranes or interfering with essential bacterial enzymes, thereby contributing to its antibacterial efficacy.

The potential antiviral activity of 4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol has also been explored. Triazoles have been shown to inhibit viral replication by targeting viral enzymes such as proteases and polymerases. The unique structural features of this compound may enhance its ability to interact with these viral targets, making it a valuable lead compound for the development of new antiviral drugs.

Beyond its direct biological activities, 4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol has also been studied for its potential as a building block in the synthesis of more complex molecules. The presence of multiple functional groups in its structure provides numerous opportunities for chemical modification and derivatization. This versatility makes it an attractive starting material for the development of novel compounds with enhanced biological activities or improved pharmacokinetic properties.

The synthesis of 4-cyclohexyl-5-({3-(trifluoromethyl)phenylamino}methyl)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions that include the formation of the triazole ring and subsequent functionalization with the desired substituents. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields compared to traditional methods.

In terms of safety and toxicity profiles, preliminary studies suggest that 4-cyclohexyl-5-{(3-(trifluoromethyl)phenylamino)methyl}-1H-[1]benzothiophene[2',3':6',7']indeno[1',2'-b]thiophene[6a',7'-d][1]benzothiazepin]-8(9H)-one-thiol (a related compound) exhibits low toxicity in vitro and in vivo models. However, further extensive toxicological evaluations are necessary to fully assess the safety profile of this compound before it can be considered for clinical applications.

In conclusion, 4-cyclohexyl-5-{(3-(trifluoromethyl)phenylamino)methyl}-1H-[1]benzothiophene[2',3':6',7']indeno[1',2'-b]thiophene[6a',7'-d][1]benzothiazepin]-8(9H)-one-thiol (CAS No. 793727-53-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in various areas of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the discovery and development of new drugs.